Cas no 23612-61-5 (2-(2-Aminopyridin-3-yl)acetonitrile)

• Product Name: 2-(2-Aminopyridin-3-yl)acetonitrile
• CAS No: 23612-61-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 4913947
• PubChem ID: 55265611
• Update Time: 2026-02-27

2-(2-Aminopyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopyridin-3-yl)acetonitrile
• 3-Pyridineacetonitrile, 2-amino-
• 2-Aminopyridine-3-acetonitrile
• CS-0161660
• DTXSID601305271
• BS-46502
• 23612-61-5
• 2-Amino-3-pyridineacetonitrile
• AKOS006309511
• SB75624
• MFCD11100584
• D81373
• 2-(2-Aminopyridin-3-yl)acetonitrile

• Inchi： 1S/C7H7N3/c8-4-3-6-2-1-5-10-7(6)9/h1-2,5H,3H2,(H2,9,10)
• InChI Key： SDEYECKLJNDKOT-UHFFFAOYSA-N
• SMILES： N1C=CC=C(CC#N)C=1N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(2-Aminopyridin-3-yl)acetonitrile

Comprehensive Guide to 2-(2-Aminopyridin-3-yl)acetonitrile (CAS No. 23612-61-5): Properties, Applications, and Market Insights

2-(2-Aminopyridin-3-yl)acetonitrile (CAS No. 23612-61-5) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This nitrile derivative of aminopyridine has garnered attention due to its versatile applications in drug discovery and material science. With the molecular formula C₇H₇N₃, this compound serves as a crucial building block for synthesizing more complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds.

The growing interest in 2-(2-aminopyridin-3-yl)acetonitrile derivatives stems from their potential in addressing current challenges in medicinal chemistry. Researchers are particularly focused on how this compound can be utilized to create novel treatments for chronic diseases, aligning with the global healthcare sector's push for innovative therapeutic solutions. The compound's unique structure allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in drug development pipelines.

From a chemical perspective, 2-(2-Aminopyridin-3-yl)acetonitrile exhibits interesting properties that make it suitable for various synthetic applications. The presence of both amino and nitrile functional groups on the pyridine ring provides multiple sites for chemical transformations. This characteristic has led to its increasing use in the synthesis of heterocyclic compounds, which are fundamental components in approximately 60% of all FDA-approved small molecule drugs.

In the context of current scientific trends, 23612-61-5 applications are being explored in cutting-edge areas such as targeted drug delivery systems and smart materials. The compound's molecular architecture makes it particularly suitable for creating pH-sensitive drug carriers, a hot topic in precision medicine. Additionally, its potential use in organic electronics is being investigated, responding to the growing demand for sustainable material alternatives in the electronics industry.

The synthesis and handling of 2-(2-aminopyridin-3-yl)acetonitrile require specialized knowledge in organic chemistry techniques. Modern synthetic approaches emphasize green chemistry principles, minimizing environmental impact while maximizing yield and purity. These developments address the pharmaceutical industry's increasing focus on sustainable manufacturing processes, a key concern for regulatory bodies and environmentally conscious consumers alike.

Market analysis indicates steady growth in demand for aminopyridine derivatives, with 2-(2-Aminopyridin-3-yl)acetonitrile occupying a niche but important position. The compound's price and availability fluctuate based on raw material costs and regional manufacturing capabilities. Current market trends show particular interest from research institutions and pharmaceutical companies in North America and Europe, where drug discovery programs are most active.

Quality control standards for CAS 23612-61-5 are rigorous, with analytical methods including HPLC, NMR, and mass spectrometry being essential for verification. The compound typically appears as a white to pale yellow crystalline powder, with purity specifications often exceeding 98% for research applications. These quality parameters are critical for ensuring reproducible results in sensitive biological assays and chemical syntheses.

Storage and handling recommendations for 2-(2-aminopyridin-3-yl)acetonitrile powder emphasize protection from moisture and light, with ideal storage conditions being cool, dry environments in airtight containers. These precautions maintain the compound's stability over extended periods, which is particularly important for research laboratories that may not use materials immediately after purchase.

Future research directions for 2-(2-Aminopyridin-3-yl)acetonitrile include exploring its potential in new therapeutic areas and material science applications. The compound's versatility suggests it may play a role in emerging fields such as bioorthogonal chemistry and click chemistry applications. These developments align with broader scientific trends toward modular, efficient synthetic methodologies that can accelerate drug discovery timelines.

For researchers considering 2-(2-aminopyridin-3-yl)acetonitrile synthesis, recent literature highlights several optimized protocols that improve yield and reduce byproduct formation. These methodological advances are particularly valuable given the compound's increasing importance in medicinal chemistry projects. The availability of detailed synthetic procedures has lowered the barrier to entry for laboratories wishing to work with this interesting building block.

The environmental profile of 23612-61-5 chemical is an area of active investigation, with researchers developing more sustainable approaches to its production and disposal. These efforts respond to the chemical industry's broader push toward greener practices and reduced environmental footprints. Life cycle assessments of aminopyridine derivatives are becoming more common as part of comprehensive environmental impact evaluations.

In conclusion, 2-(2-Aminopyridin-3-yl)acetonitrile represents an important tool in modern chemical research, with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features and synthetic versatility ensure its continued relevance in scientific innovation. As research progresses, we can anticipate new discoveries that will further expand the utility of this valuable compound in addressing contemporary scientific and technological challenges.